Cas no 14394-75-3 (2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-)
14394-75-3 structure
Product Name:2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-
CAS No:14394-75-3
MF:C12H10N2O4
MW:246.218802928925
CID:1313942
PubChem ID:745885
Update Time:2025-04-20
2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-
- CHEMBL3194116
- Ethyl2-Cyano-3-(3-nitrophenyl)acrylate
- STK391321
- ethyl (E)-2-cyano-3-(3-nitrophenyl)prop-2-enoate
- 14394-75-3
- SCHEMBL21457752
- ethyl (2E)-2-cyano-3-(3-nitrophenyl)prop-2-enoate
- MFCD00024568
- ethyl 2-cyano-3-(3-nitrophenyl)acrylate
- AKOS000650741
- HMS2885D05
- AC7722
- 18925-00-3
- NSC637308
- SMR000529066
- Ethyl 2-cyano-3-(3-(hydroxy(oxido)amino)phenyl)acrylate
- AS-70351
- ethyl (E)-2-cyano-3-(3-nitrophenyl)acrylate
- CS-0324090
- NSC-637308
- AS-32398
- MLS000756789
-
- MDL: MFCD00024568
- Inchi: 1S/C12H10N2O4/c1-2-18-12(15)10(8-13)6-9-4-3-5-11(7-9)14(16)17/h3-7H,2H2,1H3/b10-6+
- InChI Key: BUEJQBJZGAURKT-UXBLZVDNSA-N
- SMILES: O(C(/C(/C#N)=C/C1C=CC=C(C=1)[N+](=O)[O-])=O)CC
Computed Properties
- Exact Mass: 246.0641
- Monoisotopic Mass: 246.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 95.9Ų
Experimental Properties
- PSA: 93.23
2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
14394-75-3 (2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk